Cas no 353509-26-9 ([5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL)

• Product Name: [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL
• CAS No: 353509-26-9
• MF: C₁₁H₈ClNO₄
• MW: 253.638522148132
• CID: 1003781
• PubChem ID: 4764213
• Update Time: 2025-06-15

[5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL Chemical and Physical Properties

Names and Identifiers

• [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL
• AKOS BB-8422
• [5-(2-CHLORO-5-NITROPHENYL)-2-FURYL]METHANOL
• ART-CHEM-BB B025445
• ASISCHEM V62597
• AKOS000108249
• (5-(2-Chloro-5-nitrophenyl)furan-2-yl)methanol
• CS-0362983
• STK513464
• (5-(2-chloro-5-nitrophenyl)-2-furyl)methanol
• 353509-26-9
• [5-(2-chloro-5-nitrophenyl)furan-2-yl]methanol

• MDL： MFCD02326522
• Inchi： 1S/C11H8ClNO4/c12-10-3-1-7(13(15)16)5-9(10)11-4-2-8(6-14)17-11/h1-5,14H,6H2
• InChI Key： DJYBORSKJQQRIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=CC=C(CO)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.01400
• Monoisotopic Mass: 253.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.19000
• LogP: 3.52370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL

Research Briefing on [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL (CAS: 353509-26-9)

This research briefing provides an overview of the latest advancements and studies related to the chemical compound [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL (CAS: 353509-26-9). This compound, characterized by its unique furan and nitro-phenyl functional groups, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development.

Recent studies have focused on the synthesis and optimization of [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL, exploring its chemical properties and reactivity. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its purity. These efforts are crucial for its potential use as a building block in the synthesis of more complex pharmaceutical agents.

In the context of medicinal chemistry, [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL has been investigated for its biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymatic targets, which could be leveraged for the development of novel therapeutics. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic profiles.

One of the key challenges in working with [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL is its stability under various conditions. Recent research has addressed this issue by exploring different storage and handling protocols to maintain the compound's integrity. Additionally, computational modeling studies have been conducted to predict its behavior in biological systems, providing valuable insights for future experimental designs.

The potential applications of [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL extend beyond its direct use as a therapeutic agent. Its unique chemical structure makes it a promising candidate for the development of fluorescent probes and other diagnostic tools. Researchers are also investigating its role in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs.

In conclusion, [5-(2-CHLORO-5-NITRO-PHENYL)-FURAN-2-YL]-METHANOL (CAS: 353509-26-9) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological activity, and exploring its potential applications in drug discovery. Future studies will likely shed more light on its therapeutic potential and pave the way for its integration into clinical development pipelines.